(E)-N-(2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethyl)-2-phenylethenesulfonamide

• IUPAC Name: (E)-N-[2-(3,5-dimethyl-4-phenylpyrazol-1-yl)ethyl]-2-phenylethenesulfonamide
• InChI: InChI=1S/C21H23N3O2S/c1-17-21(20-11-7-4-8-12-20)18(2)24(23-17)15-14-22-27(25,26)16-13-19-9-5-3-6-10-19/h3-13,16,22H,14-15H2,1-2H3/b16-13+
• InChI Key: AQQDBYUPPSHVTM-DTQAZKPQSA-N
• Canonical SMILES: CC1=C(C(=NN1CCNS(=O)(=O)C=CC2=CC=CC=C2)C)C3=CC=CC=C3
• Isomeric SMILES: CC1=C(C(=NN1CCNS(=O)(=O)/C=C/C2=CC=CC=C2)C)C3=CC=CC=C3
• Molecular Formula: C21H23N3O2S
• Molecular Weight: 381.5 g/mol

Description

(E)-N-(2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethyl)-2-phenylethenesulfonamide, also known as DMPPES, is a sulfonamide-based compound that has gained attention in scientific research due to its potential therapeutic applications.

Scientific Research Applications

Anti-inflammatory and Analgesic Applications

A study on celecoxib derivatives, including sulfonamide compounds similar to (E)-N-(2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethyl)-2-phenylethenesulfonamide, highlighted their potential anti-inflammatory and analgesic activities. These compounds did not cause tissue damage in the liver, kidney, colon, and brain compared to untreated controls or celecoxib, suggesting their therapeutic potential with reduced side effects (Küçükgüzel et al., 2013).

Antioxidant and Anticancer Activities

The same celecoxib derivatives were also evaluated for their antioxidant and anticancer activities. Selected compounds exhibited significant anticancer activity against 60 human tumor cell lines, underscoring their potential in cancer therapy (Küçükgüzel et al., 2013).

Anti-HCV Activity

Some derivatives demonstrated modest inhibition of HCV NS5B RdRp activity, indicating their potential application in treating Hepatitis C Virus (HCV) infections (Küçükgüzel et al., 2013).

Antimicrobial Activity

Other research explored the antimicrobial activities of sulfonamide compounds, showing promising results against various bacteria and fungi. This suggests a potential application in combating microbial infections (El‐Borai et al., 2013).

Biochemical Research

In biochemical research, these compounds have been explored for their potential to inhibit carbonic anhydrase I and II isoenzymes, which are involved in many physiological and pathological processes. This indicates their potential utility in developing treatments for conditions related to these enzymes (Gul et al., 2016).